Cas no 2320179-03-9 (1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane)

• Product Name: 1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane
• CAS No: 2320179-03-9
• MF: C₁₂H₂₂N₂O₂S₂
• MW: 290.44528055191
• CID: 5339427
• Update Time: 2025-10-29

1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylsulfonyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane
• 1-cyclopropylsulfonyl-4-(thiolan-3-yl)-1,4-diazepane
• 1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane

• Inchi： 1S/C12H22N2O2S2/c15-18(16,12-2-3-12)14-6-1-5-13(7-8-14)11-4-9-17-10-11/h11-12H,1-10H2
• InChI Key： QZVCOZYKLOFKNQ-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCCN(CC1)C1CSCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.1
• Topological Polar Surface Area: 74.3

Additional information on 1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane

1-(Cyclopropanesulfonyl)-4-(Thiolan-3-yl)-1,4-Diazepane: A Comprehensive Overview

The compound 1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane, identified by the CAS number 2320179-03-9, represents a unique chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which combines a cyclopropane sulfonyl group and a thiolan ring within a diazepane framework. The integration of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. Researchers have employed innovative methodologies, such as molecular engineering and click chemistry, to synthesize this compound efficiently. These techniques not only enhance the purity of the product but also reduce the environmental footprint associated with traditional synthesis routes. The ability to manipulate such complex structures has opened new avenues for exploring their applications in fields ranging from pharmacology to materials science.

The structural uniqueness of 1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane lies in its combination of a rigid cyclopropane ring, which imparts mechanical stability, and a flexible diazepane backbone, which allows for conformational flexibility. This balance between rigidity and flexibility is crucial for its potential use in drug design, where molecular shape and size play pivotal roles in biological interactions. Moreover, the presence of a sulfonyl group introduces electronic properties that can influence the compound's reactivity and solubility.

Preliminary studies have demonstrated that this compound exhibits intriguing pharmacological properties. For instance, it has shown moderate activity in assays targeting specific enzymes involved in metabolic pathways. This suggests that it could serve as a lead compound for developing therapeutic agents. However, further research is required to fully elucidate its pharmacokinetic profile and safety parameters.

In addition to its potential therapeutic applications, this compound has garnered interest in materials science due to its unique mechanical properties. The combination of a rigid cyclopropane ring and a flexible diazepane backbone may endow it with desirable characteristics for use in advanced materials, such as high-strength polymers or self-healing materials. Ongoing investigations are exploring these possibilities, leveraging cutting-edge characterization techniques like X-ray crystallography and computational modeling.

The synthesis of 1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane involves a multi-step process that highlights the importance of stereocontrol and regioselectivity. Researchers have optimized reaction conditions to achieve high yields while maintaining the integrity of the molecule's stereochemistry. These advancements underscore the growing sophistication of modern organic synthesis techniques and their role in advancing chemical research.

In conclusion, the compound identified by CAS number 2320179-03-9, or more specifically as 1-(cyclopropanesulfonyl)-4-(thiolan-3-yl)-1,4-diazepane, represents a fascinating intersection of chemical complexity and functional diversity. Its potential applications span multiple disciplines, from drug discovery to materials development. As research continues to uncover its full capabilities, this compound stands poised to make significant contributions to both academic and industrial sectors.